Cas no 881315-76-0 ((4R)-4-(propan-2-yl)pyrrolidin-2-one)
881315-76-0 structure
Product Name:(4R)-4-(propan-2-yl)pyrrolidin-2-one
CAS No:881315-76-0
MF:C7H13NO
MW:127.184221982956
CID:2128149
PubChem ID:52420593
Update Time:2025-04-21
(4R)-4-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
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- (4R)-4-(propan-2-yl)pyrrolidin-2-one
- DB-077195
- (R)-4-Isopropylpyrrolidin-2-one
- 881315-76-0
- SCHEMBL14749811
-
- Inchi: 1S/C7H13NO/c1-5(2)6-3-7(9)8-4-6/h5-6H,3-4H2,1-2H3,(H,8,9)/t6-/m0/s1
- InChI Key: YWJNZEJGGLBELP-LURJTMIESA-N
- SMILES: O=C1C[C@@H](CN1)C(C)C
Computed Properties
- Exact Mass: 127.099714038g/mol
- Monoisotopic Mass: 127.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 29.1Ų
(4R)-4-(propan-2-yl)pyrrolidin-2-one Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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